Cas no 42288-54-0 (2-(3,5-Di-tert-butylphenyl)acetic acid)

• Product Name: 2-(3,5-Di-tert-butylphenyl)acetic acid
• CAS No: 42288-54-0
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• MDL: MFCD09260820
• CID: 1006503
• PubChem ID: 8167134
• Update Time: 2025-05-23

2-(3,5-Di-tert-butylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Di-tert-butylphenyl)acetic acid
• (3,5-DITERT-BUTYLPHENYL)ACETIC ACID
• 2-(3,5-ditert-butylphenyl)acetic acid
• 2-(3,5-Di-tert-butylphenyl)essigsaeure
• 3,5-di-tert-butylphenylacetic acid
• 3,5-Di-tert-butylphenylessigsaeure
• 3.5-Di-tert.-butyl-phenyl-essigsaeure
• AC1P1XTY
• AE-562
• CTK7J2221
• SBB100466
• (3,5-Di-t-butylphenyl)acetic acid
• 3,5-ditert-butylphenyl)acetic acid
• MFCD09260820
• AM90098
• AE-562/43287080
• A872915
• (3,5-Di-tert-butylphenyl)acetic acid
• DB-362013
• VOMXJSLQKJJZSU-UHFFFAOYSA-N
• 2-(3,5-Di-tert-butylphenyl)aceticacid
• 42288-54-0
• DTXSID30429104
• SCHEMBL10717865

• MDL： MFCD09260820
• Inchi： 1S/C16H24O2/c1-15(2,3)12-7-11(9-14(17)18)8-13(10-12)16(4,5)6/h7-8,10H,9H2,1-6H3,(H,17,18)
• InChI Key： VOMXJSLQKJJZSU-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 248.177630004g/mol
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3,5-Di-tert-butylphenyl)acetic acid

2-(3,5-Di-tert-butylphenyl)acetic Acid: An Overview of Its Properties, Applications, and Recent Research

2-(3,5-Di-tert-butylphenyl)acetic acid (CAS No. 42288-54-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as DBPA, is characterized by its unique molecular structure, which includes a tert-butyl-substituted phenyl group attached to an acetic acid moiety. The combination of these functional groups imparts 2-(3,5-Di-tert-butylphenyl)acetic acid with a range of interesting properties and potential applications.

The chemical formula of 2-(3,5-Di-tert-butylphenyl)acetic acid is C₁₅H₂₄O₂, and its molecular weight is 240.35 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its melting point is approximately 116-118°C, making it suitable for various chemical reactions and analytical techniques.

2-(3,5-Di-tert-butylphenyl)acetic acid has been extensively studied for its anti-inflammatory and antioxidant properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings have significant implications for the development of new therapeutic agents for inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(3,5-Di-tert-butylphenyl)acetic acid has demonstrated potent antioxidant activity. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the prevention and treatment of various oxidative stress-related conditions, including neurodegenerative diseases and cardiovascular disorders.

The pharmacological profile of 2-(3,5-Di-tert-butylphenyl)acetic acid has also been explored in preclinical studies. Research conducted on animal models has indicated that this compound can effectively reduce inflammation and oxidative stress in vivo. These findings suggest that 2-(3,5-Di-tert-butylphenyl)acetic acid may have therapeutic potential in the treatment of conditions such as arthritis, Alzheimer's disease, and atherosclerosis.

In the pharmaceutical industry, 2-(3,5-Di-tert-butylphenyl)acetic acid is used as an intermediate in the synthesis of various drugs and drug candidates. Its unique chemical structure allows it to be readily modified to produce derivatives with enhanced biological activity or improved pharmacokinetic properties. For example, researchers have synthesized ester derivatives of DBPA that exhibit improved solubility and bioavailability compared to the parent compound.

Beyond its pharmaceutical applications, 2-(3,5-Di-tert-butylphenyl)acetic acid has found use in other areas of chemistry and materials science. It has been employed as a ligand in coordination chemistry to form complexes with transition metals. These complexes have shown promise in catalytic applications, particularly in the field of homogeneous catalysis. For instance, palladium complexes containing DBPA-based ligands have been used to catalyze cross-coupling reactions with high efficiency and selectivity.

The environmental impact of 2-(3,5-Di-tert-butylphenyl)acetic acid has also been a subject of interest. Studies have investigated its biodegradability and potential ecological effects. While initial findings suggest that this compound is relatively stable in the environment, ongoing research is being conducted to ensure its safe use and disposal.

In conclusion, 2-(3,5-Di-tert-butylphenyl)acetic acid (CAS No. 42288-54-0) is a multifunctional compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of new therapeutic agents. Additionally, its role as an intermediate in drug synthesis and its potential in catalytic applications highlight its importance in various scientific fields. As research continues to uncover new insights into the properties and applications of this compound, it is likely to play an increasingly significant role in future scientific advancements.